Cas no 56347-19-4 (2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid)

• Product Name: 2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid
• CAS No: 56347-19-4
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• CID: 335744
• PubChem ID: 714428
• Update Time: 2025-04-19

2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]-
• 2-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanyl]acetic acid
• 2-({5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-2-yl}sulfanyl)acetic acid
• EU-0096782
• SR-01000582277-1
• SCHEMBL15707894
• KWDFOBJTWSSECN-UHFFFAOYSA-N
• CBKinase1_011964
• F1739-0025
• CBKinase1_024364
• 2-((5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio)acetic acid
• DTXSID30351936
• AKOS001347757
• 2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)acetic acid
• SR-01000582277
• Z55903601
• 56347-19-4

• Inchi： 1S/C9H10N4O2S/c1-5-3-6(2)13-8(10-5)11-9(12-13)16-4-7(14)15/h3H,4H2,1-2H3,(H,14,15)
• InChI Key： KWDFOBJTWSSECN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1N=C2N=C(C)C=C(C)N2N=1

Computed Properties

• Exact Mass: 238.05244675g/mol
• Monoisotopic Mass: 238.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines